Cas no 674289-55-5 (Blebbistatin)

• Product Name: Blebbistatin
• CAS No: 674289-55-5
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• MDL: MFCD08460906
• CID: 502750
• PubChem ID: 3476986
• Update Time: 2025-05-23

Blebbistatin Chemical and Physical Properties

Names and Identifiers

• (+/-)-Blebbistatin
• (±)-Blebbistatin
• (±)-Blebbistatin ((R
• 3a-hydroxy-6-methyl-1-phenyl-2,3-dihydropyrrolo[2,3-b]quinolin-4-one
• Blebbistatin
• ( inverted exclamation markA)-Blebbistatin
• 1-Phenyl-1,2,3,4-tetrahydro-4-hydroxypyrrolo(2.3-b)-7-methylquinolin-4-one
• (+/-)-1,2,3,3a-Tetrahydro-3a-hydroxy-6-methyl-1-phenyl-4H-pyrrolo[2,3-b]quinolin-4-one
• 3a-hydroxy-6-methyl-1-phenyl-3,3a-dihydro-1H-pyrrolo[2,3-b]quinolin-4(2H)-one
• (+-)-Blebbistatin
• Blebbistain
• Bleb
• Probes1_000318
• Probes1_00032
• KBio2_005330
• 3a-hydroxy-6-methyl-1-phenyl-1,2,3,3a-tetrahydro-4H-pyrrolo[2,3-b]quinolin-4-one
• CHEBI:75379
• Bio1_000830
• MLS006010843
• BSPBio_001474
• EI-315
• 3A-HYDROXY-6-METHYL-1-PHENYL-2H,3H-PYRROLO[2,3-B]QUINOLIN-4-ONE
• NCGC00025281-03
• UPCMLD-DP100:002
• SR-01000597498-2
• HMS3648G12
• UNII-20WC4J7CQ6
• HMS1989J16
• P16952
• FT-0663412
• 1,2,3,3A-TETRAHYDRO-3A-HYDROXY-6-METHYL-1-PHENYL-4H-PYRROLO(2,3-B)QUINOLIN-4-ONE
• KBioGR_000194
• LZAXPYOBKSJSEX-UHFFFAOYSA-N
• Bio1_001319
• UPCMLD-DP100:001
• HMS1791J16
• KBio3_000388
• BCBcMAP01_000109
• NCGC00025281-05
• HMS1361J16
• SR-01000597498-1
• FT-0663410
• CBiol_002055
• NCGC00025281-07
• BLEBBISTATIN [MI]
• CHEMBL1328324
• HY-13813
• 674289-55-5
• HMS3402J16
• KBioSS_000194
• KBio3_000387
• Probes1_000320
• 4H-PYRROLO(2,3-B)QUINOLIN-4-ONE, 1,2,3,3A-TETRAHYDRO-3A-HYDROXY-6-METHYL-1-PHENYL-
• BDBM50449472
• Blebbistatin is known as a racemic mixture of (-)-blebbistatin and (+)-blebbistatin.
• 20WC4J7CQ6
• EX-A8013G
• (3aS)-3a-hydroxy-6-methyl-1-phenyl-2,3-dihydropyrrolo[2,3-b]quinolin-4-one
• UPCMLD-DP100
• KBio2_002762
• BCP07571
• 6-methyl-3a-oxidanyl-1-phenyl-2,3-dihydropyrrolo[2,3-b]quinolin-4-one
• HMS3676F12
• CS-0007920
• BRD-A75817871-001-02-6
• IDI1_033944
• SMR004701769
• NCGC00025281-04
• HMS3268C20
• SR-01000597498
• SCHEMBL4330339
• NCGC00025281-06
• Bio1_000341
• MFCD04113775
• 1,2,3,3a-Tetrahydro-3a-hydroxy-6-methyl-1-phenyl-4H-pyrrolo[2,3-b]quinolin-4-one
• DTXSID501017342
• A835747
• AS-53726
• FT-0663411
• AKOS024456763
• Bio2_000674
• Probes2_000455
• Q27145262
• HMS3412F12
• KBio2_000194
• Bio2_000194
• DB-217904
• 3a-hydroxy-6-methyl-1-phenyl-1,2,3,3a-tetrahydro-4H-pyrrolo(2,3-b)quinolin-4-one
• DB-073877
• DTXCID00829935
• BRD-A75817871-001-06-7

• MDL： MFCD08460906
• Inchi： 1S/C18H16N2O2/c1-12-7-8-15-14(11-12)16(21)18(22)9-10-20(17(18)19-15)13-5-3-2-4-6-13/h2-8,11,22H,9-10H2,1H3
• InChI Key： LZAXPYOBKSJSEX-UHFFFAOYSA-N
• SMILES： OC12C(C3C=C(C)C=CC=3N=C1N(C1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 292.12100
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.9

Experimental Properties

• Melting Point: 210-212°C
• PSA: 52.90000
• LogP: 2.36330

Blebbistatin Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Storage Condition：(BD628751)
• Risk Phrases：R20/21/22

Additional information on Blebbistatin

Blebbistatin (CAS No. 674289-55-5): A Comprehensive Overview

Blebbistatin, also known by its CAS number 674289-55-5, is a small molecule inhibitor that has garnered significant attention in the fields of cell biology and pharmacology. It is primarily recognized for its ability to inhibit myosin II activity, a critical component in various cellular processes such as cytokinesis, cell migration, and mechanotransduction. This compound has been extensively studied for its potential applications in both basic research and therapeutic development.

The discovery of blebbistatin marked a pivotal moment in understanding the role of myosin II in cellular mechanics. Myosin II is a motor protein responsible for generating contractile forces within cells, which are essential for processes like cell division and shape changes. By specifically targeting myosin II, blebbistatin allows researchers to dissect the intricate mechanisms underlying these processes. Recent studies have further elucidated its mechanism of action, revealing that it binds to the motor domain of myosin II, thereby preventing ATP hydrolysis and subsequent force generation.

One of the most exciting developments involving blebbistatin is its potential therapeutic applications. Researchers have explored its role in treating conditions where excessive myosin II activity contributes to disease progression. For instance, in cancer research, blebbistatin has been investigated for its ability to inhibit cancer cell migration and invasion. Preclinical studies have shown that blebbistatin treatment can significantly reduce tumor metastasis by targeting the mechanobiological properties of cancer cells.

Moreover, blebbistatin has been utilized as a tool in studying cellular responses to mechanical stimuli. In the context of tissue engineering and regenerative medicine, understanding how cells sense and respond to their mechanical environment is crucial. Blebbistatin's ability to modulate myosin II activity provides researchers with a powerful means to investigate these processes. Recent advancements in this area have highlighted its role in regulating stem cell differentiation and wound healing.

In addition to its research applications, blebbistatin has also been explored for its potential in treating cardiovascular diseases. Myosin II plays a significant role in cardiac muscle contraction, and dysregulation of its activity has been implicated in conditions such as heart failure. Studies have demonstrated that blebbistatin can modulate cardiac myocyte contractility without adversely affecting other essential cellular functions, making it a promising candidate for further investigation.

The versatility of blebbistatin extends beyond traditional biological research. Its utility as a chemical probe has made it an invaluable tool in high-content screening assays and drug discovery pipelines. By enabling researchers to selectively inhibit myosin II activity, blebbistatin facilitates the identification of novel therapeutic targets and pathways.

Recent technological advancements have further enhanced our ability to study blebbistatin's effects at unprecedented resolution. The integration of live-cell imaging techniques with molecular biology tools has provided deeper insights into its dynamic interactions with myosin II. These advancements have not only improved our understanding of blebbistatin's mechanism but also opened new avenues for optimizing its therapeutic potential.

In conclusion, blebbistatin (CAS No. 674289-55-5) stands as a testament to the power of small molecule inhibitors in advancing biomedical research. Its unique ability to target myosin II activity has made it an indispensable tool in unraveling complex cellular processes and identifying novel therapeutic strategies. As ongoing research continues to uncover new applications and mechanisms, blebbistatin remains at the forefront of scientific innovation.